Cas no 325474-27-9 (3-1-(4-bromophenyl)-2-nitroethyl-2-methyl-1H-indole)

• Product Name: 3-1-(4-bromophenyl)-2-nitroethyl-2-methyl-1H-indole
• CAS No: 325474-27-9
• MF: C₁₇H₁₅BrN₂O₂
• MW: 359.217203378677
• CID: 5446647
• PubChem ID: 3137531
• Update Time: 2025-06-09

3-1-(4-bromophenyl)-2-nitroethyl-2-methyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 3-(1-(4-bromophenyl)-2-nitroethyl)-2-methyl-1H-indole
• 3-1-(4-bromophenyl)-2-nitroethyl-2-methyl-1H-indole

• Inchi： 1S/C17H15BrN2O2/c1-11-17(14-4-2-3-5-16(14)19-11)15(10-20(21)22)12-6-8-13(18)9-7-12/h2-9,15,19H,10H2,1H3
• InChI Key： HNDLKTLJICGRFP-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(C(C2=CC=C(Br)C=C2)C[N+]([O-])=O)=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 3-1-(4-bromophenyl)-2-nitroethyl-2-methyl-1H-indole

Recent Advances in the Study of 3-1-(4-bromophenyl)-2-nitroethyl-2-methyl-1H-indole (CAS: 325474-27-9)

The compound 3-1-(4-bromophenyl)-2-nitroethyl-2-methyl-1H-indole (CAS: 325474-27-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the role of 3-1-(4-bromophenyl)-2-nitroethyl-2-methyl-1H-indole as a promising scaffold for the development of novel anti-inflammatory and anticancer agents. Its structural features, including the bromophenyl and nitroethyl groups, contribute to its ability to interact with key biological targets, such as kinases and transcription factors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects on NF-κB signaling, a pathway implicated in chronic inflammation and cancer progression.

In addition to its anti-inflammatory properties, 3-1-(4-bromophenyl)-2-nitroethyl-2-methyl-1H-indole has shown potential as an antimicrobial agent. A recent preprint on BioRxiv reported that this compound exhibits broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential enzymatic processes.

The synthesis of 3-1-(4-bromophenyl)-2-nitroethyl-2-methyl-1H-indole has also been optimized in recent years. A 2022 paper in Organic Letters described a novel, high-yield synthetic route that utilizes palladium-catalyzed cross-coupling reactions. This method not only improves the scalability of production but also allows for the introduction of various functional groups, enabling the development of a diverse library of analogs for structure-activity relationship (SAR) studies.

Despite these promising findings, challenges remain in the clinical translation of 3-1-(4-bromophenyl)-2-nitroethyl-2-methyl-1H-indole. Pharmacokinetic studies have indicated that the compound exhibits moderate bioavailability and requires further optimization to improve its metabolic stability. Ongoing research is exploring prodrug strategies and nanoformulations to address these limitations and enhance its therapeutic potential.

In conclusion, 3-1-(4-bromophenyl)-2-nitroethyl-2-methyl-1H-indole (CAS: 325474-27-9) represents a versatile chemical scaffold with multiple therapeutic applications. Its unique structural features and biological activities make it a valuable candidate for further drug development. Future research should focus on elucidating its precise mechanisms of action, optimizing its pharmacokinetic properties, and evaluating its efficacy in preclinical models of disease.